Cas no 946331-93-7 (1-(3-chlorophenyl)methyl-N-(2,3-dimethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-(3-chlorophenyl)methyl-N-(2,3-dimethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 946331-93-7
• MF: C₂₁H₁₉ClN₂O₂
• MW: 366.840764284134
• CID: 5506511
• Update Time: 2025-10-30

1-(3-chlorophenyl)methyl-N-(2,3-dimethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 1-[(3-chlorophenyl)methyl]-N-(2,3-dimethylphenyl)-1,2-dihydro-2-oxo-
• 1-(3-chlorophenyl)methyl-N-(2,3-dimethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C21H19ClN2O2/c1-14-6-3-10-19(15(14)2)23-20(25)18-9-5-11-24(21(18)26)13-16-7-4-8-17(22)12-16/h3-12H,13H2,1-2H3,(H,23,25)
• InChI Key： LRSQFBGNJJLQQI-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC(Cl)=C2)C=CC=C1C(NC1=CC=CC(C)=C1C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-(3-chlorophenyl)methyl-N-(2,3-dimethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

1-(3-Chlorophenyl)methyl-N-(2,3-Dimethylphenyl)-2-Oxo-1,2-Dihydropyridine-3-Carboxamide: A Comprehensive Overview

The compound 1-(3-chlorophenyl)methyl-N-(2,3-dimethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, identified by the CAS registry number 946331-93-7, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, specifically featuring a 2-oxo-1,2-dihydropyridine core structure. The presence of a 3-chlorophenylmethyl group and a 2,3-dimethylphenyl substituent on the nitrogen atom introduces unique electronic and steric properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly due to their ability to modulate enzyme activity and receptor binding. The 1-(3-chlorophenyl)methyl group in this compound is known to enhance lipophilicity, which is crucial for improving drug bioavailability. On the other hand, the N-(2,3-dimethylphenyl) substituent contributes to increased molecular stability and potentially improved pharmacokinetic profiles. These attributes make this compound a promising candidate for exploring novel therapeutic agents.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and oxidation steps. Researchers have optimized these steps to achieve high yields and purity levels. For instance, recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives of this compound, which are invaluable for studying stereochemical effects on biological activity.

In terms of biological activity, this compound has shown potential as an inhibitor of certain kinases and proteases. Preclinical studies have demonstrated its ability to modulate cellular signaling pathways involved in inflammation and cancer progression. Furthermore, its selectivity profile suggests that it could be developed into a targeted therapy with reduced off-target effects.

The structural uniqueness of this compound also makes it an attractive candidate for material science applications. Its ability to form stable coordination complexes with metal ions has been explored in the context of designing new catalysts for organic transformations. Additionally, its electronic properties make it a potential candidate for use in optoelectronic materials.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Recent research has focused on photodegradation and microbial biodegradation mechanisms, providing insights into its persistence in different environmental compartments.

In conclusion, the compound 1-(3-chlorophenyl)methyl-N-(2,3-dimethylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No: 946331-93-7) represents a versatile platform for exploring diverse chemical and biological applications. Its unique structure and promising properties continue to drive innovative research across multiple disciplines.